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Compound of Interest

Compound Name: 2-Hydrazino-4-methylpyridine

Cat. No.: B1357133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety, handling, and potential

applications of 2-Hydrazino-4-methylpyridine. This document is intended for professionals in

research, scientific, and drug development fields who may work with this compound. It

consolidates critical safety data, outlines detailed experimental protocols for its synthesis, and

explores its relevance in medicinal chemistry. The guide emphasizes safe laboratory practices

through clearly structured data, detailed procedures, and visual diagrams to ensure user safety

and experimental success.

Chemical Identification and Properties
2-Hydrazino-4-methylpyridine is a pyridine derivative with a hydrazine substituent. Its

reactivity, particularly the nucleophilicity of the hydrazine group, makes it a valuable

intermediate in the synthesis of various heterocyclic compounds with potential biological

activity.
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Property Value Source

CAS Number 4931-00-4 [1]

Molecular Formula C₆H₉N₃ [1]

Molecular Weight 123.16 g/mol [1]

Appearance
Very Dark Orange to Very Dark

Brown Solid
[2]

Melting Point 74 °C [2]

Boiling Point 88-89 °C at 0.02 Torr [2]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[2]

pKa 9.85 ± 0.70 (Predicted) [2]

Safety and Hazard Information
2-Hydrazino-4-methylpyridine is a hazardous chemical that requires careful handling to

minimize exposure. The following tables summarize the key hazard classifications and

precautionary measures based on available safety data sheets for the compound and its close

analogs.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapour.

Acute toxicity, Oral 4 H302: Harmful if swallowed.

Acute toxicity, Dermal 3
H311: Toxic in contact with

skin.

Acute toxicity, Inhalation 4 H332: Harmful if inhaled.

Skin irritation 2 H315: Causes skin irritation.

Serious eye irritation 2A
H319: Causes serious eye

irritation.

Specific target organ toxicity -

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation.

Personal Protective Equipment (PPE) and Handling
Proper personal protective equipment and adherence to safe handling protocols are mandatory

when working with 2-Hydrazino-4-methylpyridine.
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Exposure Route Recommended PPE Handling Procedure

Inhalation

Use only in a well-ventilated

area, preferably under a

chemical fume hood. If

vapors/aerosols are

generated, a NIOSH/MSHA or

European Standard EN 149

approved respirator is

required.[3][4]

Avoid breathing dust, fume,

gas, mist, vapors, or spray.

Skin

Wear appropriate protective

gloves and flame-retardant

antistatic protective clothing to

prevent skin exposure.[3]

Avoid contact with skin. Wash

thoroughly after handling.

Immediately change

contaminated clothing.[3]

Eyes

Wear chemical safety goggles

and/or a face shield

conforming to OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[3]

Avoid contact with eyes.[5]

Ingestion -
Do not eat, drink, or smoke

when using this product.

Storage and Disposal
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Aspect Recommendation

Storage

Keep container tightly closed in a dry and well-

ventilated place. Store locked up in an inert

atmosphere. Keep away from heat, sparks,

open flames, and hot surfaces. Recommended

storage in a freezer under -20°C.[2][3]

Incompatible Materials
Strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.[3]

Disposal

Dispose of contents/container to an approved

waste disposal plant in accordance with local,

regional, national, and international regulations.

[3]

First Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB41077043_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC120870010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC120870010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC120870010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure First Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell. If not breathing, give artificial

respiration.[3]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Take off

contaminated clothing and wash it before reuse.

If skin irritation occurs, get medical

advice/attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth.

Immediately call a POISON CENTER or

doctor/physician.[3][4]

Experimental Protocols
Synthesis of 2-Hydrazino-4-methylpyridine
The following protocol describes the synthesis of 2-Hydrazino-4-methylpyridine from 2-fluoro-

4-methylpyridine.[2]

Materials:

2-Fluoro-4-methylpyridine (3.3 g, 30.0 mmol)

Hydrazine hydrate (14.6 ml, 15.0 g, 300 mmol)

Ethylene glycol monoethyl ether (40 ml)
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Water (100 ml)

Ethyl acetate (3 x 100 ml)

Anhydrous sodium sulfate

Procedure:

Dissolve 3.3 g (30.0 mmol) of 2-fluoro-4-methylpyridine in 40 ml of ethylene glycol monoethyl

ether.

Slowly add 14.6 ml (15.0 g, 300 mmol) of hydrazine hydrate to the solution.

Heat the reaction mixture to boiling (oil bath temperature maintained at 150°C) and stir

continuously for 16 hours.

After the reaction is complete, concentrate the solution using a rotary evaporator.

Dissolve the concentrated residue in 100 ml of water.

Extract the aqueous solution with ethyl acetate (3 x 100 ml).

Combine the organic phases and dry with anhydrous sodium sulfate.

Filter the solution and concentrate the filtrate.

Dry the resulting crude product under reduced pressure to yield the target compound.

Expected Yield: 1.90 g (51%)

Role in Drug Development and Medicinal Chemistry
Hydrazine and hydrazone derivatives are recognized for their wide range of biological activities,

making them important scaffolds in drug discovery.[6] These activities include antimicrobial,

anticonvulsant, anti-inflammatory, and anticancer properties.[6]

2-Hydrazino-4-methylpyridine and its derivatives have been investigated for various

therapeutic applications:
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Anticancer Agents: The hydrazone moiety is utilized in the design of anti-tumor drugs.[7] For

instance, 2,4-diarylaminopyrimidine hydrazones have been synthesized and evaluated as

potent anti-thyroid cancer agents that inhibit Focal Adhesion Kinase (FAK).[7]

Antidiabetic Agents: Hydrazine-clubbed thiazoles have shown potential as antidiabetic

agents through the inhibition of α-glucosidase and α-amylase.[8]

Antimicrobial Activity: Hydrazone derivatives have demonstrated broad-spectrum

antimicrobial activity.[9]

Synthesis of Bioactive Molecules: 2-Hydrazino-4-methylpyridine hydrochloride serves as a

building block for creating various biologically active pyridine derivatives, including

compounds with anti-inflammatory properties.[10]
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Safe Handling Workflow for 2-Hydrazino-4-methylpyridine
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Caption: Workflow for the safe handling of 2-Hydrazino-4-methylpyridine.
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Experimental Workflow for the Synthesis of 2-Hydrazino-
4-methylpyridine
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-Hydrazino-4-methylpyridine.

Generalized Signaling Pathway Inhibition by Hydrazone
Derivatives

FAK Inhibition by Hydrazone Derivatives

Integrin Activation

Focal Adhesion Kinase (FAK)

Downstream Signaling
(e.g., PI3K/Akt, MAPK/ERK)

Cell Proliferation Cell Survival Cell Migration

Hydrazone Derivative
(e.g., 2,4-diarylaminopyrimidine hydrazone)

Click to download full resolution via product page

Caption: Generalized pathway of FAK inhibition by hydrazone derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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